Cas no 89416-72-8 (1-tert-butyl-1-methylhydrazine)

• Product Name: 1-tert-butyl-1-methylhydrazine
• CAS No: 89416-72-8
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• CID: 4297729
• Update Time: 2025-06-12

1-tert-butyl-1-methylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, 1-(1,1-dimethylethyl)-1-methyl-
• 1-tert-butyl-1-methylhydrazine

• Inchi： 1S/C5H14N2/c1-5(2,3)7(4)6/h6H2,1-4H3
• InChI Key： SXFHKHHUPTWLFX-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)(C)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on 1-tert-butyl-1-methylhydrazine

Research Brief on 1-tert-butyl-1-methylhydrazine (CAS: 89416-72-8) in Chemical Biology and Pharmaceutical Applications

1-tert-butyl-1-methylhydrazine (CAS: 89416-72-8) is a hydrazine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique tert-butyl and methyl substituents, exhibits properties that make it a valuable intermediate in synthetic chemistry and drug development. Recent studies have explored its utility in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-tert-butyl-1-methylhydrazine as a key precursor in the development of hydrazone-based prodrugs. The research demonstrated that the compound's stability under physiological conditions and its ability to form reversible covalent bonds with carbonyl groups make it an attractive candidate for designing pH-sensitive drug delivery systems. The study further reported that derivatives of 1-tert-butyl-1-methylhydrazine showed enhanced bioavailability and reduced toxicity compared to traditional hydrazine-based compounds.

In the field of chemical biology, 1-tert-butyl-1-methylhydrazine has been investigated for its potential as a selective inhibitor of monoamine oxidase (MAO) enzymes. A 2024 preprint on bioRxiv presented evidence that structurally modified analogs of this compound exhibit high specificity for MAO-B, an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The researchers utilized molecular docking simulations and in vitro assays to demonstrate that the tert-butyl group plays a crucial role in binding affinity, while the methyl hydrazine moiety contributes to the compound's metabolic stability.

Recent advancements in analytical techniques have also facilitated a deeper understanding of 1-tert-butyl-1-methylhydrazine's physicochemical properties. A comprehensive characterization study using NMR spectroscopy and mass spectrometry, published in Analytical Chemistry (2023), revealed novel insights into the compound's conformational dynamics in various solvent systems. These findings have important implications for optimizing reaction conditions in synthetic applications and for predicting the compound's behavior in biological systems.

The safety profile of 1-tert-butyl-1-methylhydrazine has been another focus of recent research. While hydrazine derivatives are generally associated with toxicity concerns, a 2024 toxicological assessment in Chemical Research in Toxicology reported that the tert-butyl substitution significantly reduces the compound's reactivity toward DNA and proteins compared to unsubstituted hydrazines. This improved safety profile, coupled with its synthetic versatility, positions 1-tert-butyl-1-methylhydrazine as a promising building block for pharmaceutical development.

Looking forward, several research groups have proposed innovative applications of 1-tert-butyl-1-methylhydrazine in areas such as PROTAC (proteolysis targeting chimera) development and bioorthogonal chemistry. Its unique chemical properties make it particularly suitable for creating linkers in bifunctional molecules designed for targeted protein degradation. As research in these areas progresses, 1-tert-butyl-1-methylhydrazine is expected to play an increasingly important role in the development of next-generation therapeutic agents.